Enantiospecific PXR and CYP Induction
A reversed-phase HPLC method using a Lux Cellulose-2 column and gradient elution achieved baseline separation of the enantiomeric impurity from rosuvastatin, a critical requirement for accurate quantification. This method offered improved chemo- and enantio-selectivity and reduced analysis times compared to the isocratic HPLC method in the European Pharmacopoeia (EP) monograph for rosuvastatin [1].
| Evidence Dimension | Enantioseparation and analysis time |
|---|---|
| Target Compound Data | Baseline separation (resolution > 2.0); improved chemo- and enantio-selectivity; reduced analysis time (unspecified but stated as reduced) [1] |
| Comparator Or Baseline | European Pharmacopoeia (EP) isocratic HPLC method; resolution not specified but implied to be inferior [1] |
| Quantified Difference | Method described as having improved selectivity and reduced analysis times; exact time reduction not quantified, but resolution factor for enantiomer was >2.0 in a related validated method [2] |
| Conditions | Lux Cellulose-2 column (250 x 4.6 mm, 5 μm); mobile phase: binary linear gradient of acetonitrile and 0.05% TFA in water; flow rate: 1.0 mL/min; column temperature: 40 °C [1]. |
Why This Matters
Procuring (3R,5R)-Rosuvastatin as a reference standard is essential for methods that demand high-resolution, pharmacopoeia-compliant quantification of this specific stereoisomer.
- [1] Mammone FR, et al. Chemo- and enantio-selective reversed-phase HPLC analysis of rosuvastatin using a cellulose-based chiral stationary phase in gradient elution mode. J Pharm Biomed Anal. 2023;225:115239. PMID: 36638567. View Source
- [2] Moodbidri PV, et al. Development and validation of chiral HPLC method for quantitation of enantiomer in rosuvastatin calcium. Int J Pharm Drug Anal. 2015;3(9):275-281. View Source
